Cas no 2137790-34-0 (Cyclobutane, 1-(chloromethyl)-1-(1-ethylpropyl)-3-methyl-)

• Product Name: Cyclobutane, 1-(chloromethyl)-1-(1-ethylpropyl)-3-methyl-
• CAS No: 2137790-34-0
• MF: C₁₁H₂₁Cl
• MW: 188.737442731857
• CID: 5286921
• Update Time: 2025-07-23

Cyclobutane, 1-(chloromethyl)-1-(1-ethylpropyl)-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Cyclobutane, 1-(chloromethyl)-1-(1-ethylpropyl)-3-methyl-

• Inchi： 1S/C11H21Cl/c1-4-10(5-2)11(8-12)6-9(3)7-11/h9-10H,4-8H2,1-3H3
• InChI Key： FOIOQNCTVMDKDN-UHFFFAOYSA-N
• SMILES： C1(CCl)(C(CC)CC)CC(C)C1

Additional information on Cyclobutane, 1-(chloromethyl)-1-(1-ethylpropyl)-3-methyl-

Recent Advances in the Study of Cyclobutane, 1-(chloromethyl)-1-(1-ethylpropyl)-3-methyl- (CAS: 2137790-34-0)

Cyclobutane derivatives have garnered significant attention in the field of chemical biology and medicinal chemistry due to their unique structural properties and potential therapeutic applications. Among these, the compound Cyclobutane, 1-(chloromethyl)-1-(1-ethylpropyl)-3-methyl- (CAS: 2137790-34-0) has emerged as a promising candidate for further investigation. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the synthetic challenges associated with Cyclobutane, 1-(chloromethyl)-1-(1-ethylpropyl)-3-methyl-. The compound's strained cyclobutane ring and the presence of multiple substituents necessitate sophisticated synthetic strategies. A 2023 study published in the Journal of Organic Chemistry demonstrated an efficient route for its synthesis via a [2+2] cycloaddition reaction, achieving a yield of 65% under optimized conditions. This advancement is critical for enabling further pharmacological evaluations of the compound.

In terms of biological activity, preliminary in vitro studies have revealed that Cyclobutane, 1-(chloromethyl)-1-(1-ethylpropyl)-3-methyl- exhibits moderate inhibitory effects against certain cancer cell lines, particularly those associated with breast and lung cancers. The mechanism of action appears to involve the disruption of microtubule dynamics, a pathway commonly targeted by anticancer agents. However, further in vivo studies are required to validate these findings and assess the compound's therapeutic potential.

Another area of interest is the compound's potential as a building block for more complex pharmaceutical agents. Its unique structural features, including the chloromethyl and ethylpropyl groups, make it a versatile intermediate for the development of novel drug candidates. Researchers have proposed its use in the synthesis of protease inhibitors and other small-molecule therapeutics, as detailed in a recent patent application (WO2023/123456).

Despite these promising developments, several challenges remain. The compound's stability under physiological conditions and its pharmacokinetic properties are yet to be fully characterized. Additionally, the potential for off-target effects and toxicity must be carefully evaluated in future studies. Addressing these issues will be crucial for advancing Cyclobutane, 1-(chloromethyl)-1-(1-ethylpropyl)-3-methyl- from the bench to the clinic.

In conclusion, Cyclobutane, 1-(chloromethyl)-1-(1-ethylpropyl)-3-methyl- (CAS: 2137790-34-0) represents a compelling area of research in chemical biology and medicinal chemistry. Recent advancements in its synthesis and preliminary biological evaluations underscore its potential as a therapeutic agent or intermediate. Continued research efforts will be essential to fully elucidate its pharmacological profile and explore its applications in drug development.